BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 1-
Pentadecanethiol

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest
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Cat. No.: B1583259

Abstract

This technical guide provides a comprehensive overview of 1-Pentadecanethiol (CAS No:
25276-70-4), a long-chain alkanethiol pivotal in materials science and nanotechnology.[1] This
document is structured to serve researchers, scientists, and drug development professionals by
detailing the compound's fundamental chemical and physical properties, robust synthesis and
characterization protocols, and key applications, with a particular focus on the formation of Self-
Assembled Monolayers (SAMSs). By integrating field-proven insights with established scientific
principles, this guide explains the causality behind experimental choices, ensuring that the
described protocols are understood in both theory and practice. Safety, handling, and data
interpretation are also covered, providing a holistic resource for the effective and safe utilization
of 1-Pentadecanethiol in advanced research settings.

Chemical Identity and Properties

1-Pentadecanethiol, also known as pentadecyl mercaptan, is an organic compound
characterized by a fifteen-carbon aliphatic chain attached to a thiol functional group.[1][2] This
structure imparts a dual nature to the molecule: a hydrophilic thiol head that exhibits strong
affinity for noble metal surfaces and a hydrophobic hydrocarbon tail. This amphiphilic character
is the primary driver for its utility in surface science.

1.1. Identifiers and General Data
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For clarity and precise identification, the following table summarizes the key identifiers for 1-
Pentadecanethiol.

Identifier Value Source(s)

Chemical Name 1-Pentadecanethiol [3]

. © Pentadecyl Mercaptan, (1231
nonym(s
ynony Pentadecane-1-thiol

CAS Number 25276-70-4 [1]12113]
EC Number 246-785-5 [4]
Molecular Formula Cis5H32S [1][2][3]
Molecular Weight 244.48 g/mol [1112][3]
InChi Key IGMQODZGDORXEN- -

UHFFFAOYSA-N

SMILES String CCcccceeeceecececececes

1.2. Physicochemical Properties

The physical and chemical properties of 1-Pentadecanethiol dictate its behavior in various
experimental conditions. These properties are critical for designing synthesis, purification, and
application protocols.
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Property

Value

Notes &

L Source(s)
Significance

Appearance

Colorless liquid

Typical for long-chain
alkanethiols at room [5]

temperature.

Odor

Distinct, strong

(stench)

Characteristic of thiol
compounds. Requires
[5](6]

handling in a fume
hood.

Density

0.847 g/mL at 25 °C

Important for volume-
to-mass conversions

in synthesis.

Boiling Point

325 °C (lit.)

High boiling point
allows for purification [2]

by vacuum distillation.

Melting Point

22 °C

May be solid or liquid
depending on ambient
laboratory

temperature.

Refractive Index

n20/D 1.462 (lit.)

A useful parameter for
quick purity [4]
assessment.

110 °C (230 °F) -

Indicates it is not

highly flammable but

Flash Point
closed cup should be kept from
ignition sources.
Insoluble in water; )
) ) Dictates solvent
- Soluble in organic ) )
Solubility choice for reactions [5]

solvents (e.g.,

ethanol, ether)

and SAM formation.

Synthesis and Purification
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The synthesis of long-chain alkanethiols like 1-Pentadecanethiol is a well-established
process. A common and reliable method involves the nucleophilic substitution of a
corresponding haloalkane (e.g., 1-bromopentadecane) with a sulfur nucleophile. The thiourea
method is often preferred as it avoids the direct use of odorous and toxic sodium hydrosulfide
and minimizes the formation of disulfide byproducts.

2.1. Synthesis Workflow: Thiourea Method

This two-step protocol first forms an isothiouronium salt, which is then hydrolyzed under basic
conditions to yield the desired thiol.

Step 2: Hydrolysis
(NaOH solution,

Cool to RT Add B:
Salt Intermediate

Reflux)

Click to download full resolution via product page
Caption: Workflow for the synthesis of 1-Pentadecanethiol via the thiourea method.
2.2. Detailed Experimental Protocol
e Step 1: Formation of S-Pentadecylisothiouronium Bromide

o To a round-bottom flask equipped with a reflux condenser, add 1-bromopentadecane (1
equivalent) and thiourea (1.1 equivalents).

o Add ethanol (95%) as the solvent to dissolve the reactants.

o Heat the mixture to reflux and maintain for 3-4 hours. The progress can be monitored by
TLC.

o Causality Insight: Using a slight excess of thiourea ensures the complete consumption of
the expensive haloalkane. Ethanol is an excellent solvent for both reactants and facilitates
the Sn2 reaction.

o Step 2: Hydrolysis to 1-Pentadecanethiol
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o After cooling the reaction mixture, add a solution of sodium hydroxide (2.5 equivalents) in
water.

o Re-heat the mixture to reflux for another 2-3 hours to hydrolyze the isothiouronium salt.
o Cool the mixture to room temperature. The product will likely separate as an oily layer.

o Causality Insight: Strong basic conditions are required to efficiently hydrolyze the stable
intermediate to the thiolate anion.

e Step 3: Workup and Purification

o Transfer the cooled mixture to a separatory funnel. Carefully acidify with dilute HCI until
the aqueous layer is acidic. This protonates the thiolate to the neutral thiol.

o Extract the aqueous layer with diethyl ether or hexane (3x).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
filter.

o Remove the solvent under reduced pressure using a rotary evaporator.

o The resulting crude oil can be purified by vacuum distillation to yield pure 1-
Pentadecanethiol.

o Causality Insight: Acidification is critical to ensure the product is in its neutral, organic-
soluble form for extraction. Vacuum distillation is necessary due to the high boiling point of
the product, preventing decomposition at atmospheric pressure.

Characterization and Quality Control

Confirming the identity and purity of the synthesized 1-Pentadecanethiol is a critical self-
validating step. Standard analytical technigues should be employed.
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Technique Expected Result /| Observation

A characteristic triplet at ~2.5 ppm (protons on
carbon adjacent to sulfur, -CH2-SH), a triplet at
~1.3 ppm (thiol proton, -SH), a complex

14 NMR .Pp ( p ) p
multiplet between 1.2-1.6 ppm (bulk methylene
protons, -(CHz)13-), and a triplet at ~0.9 ppm

(terminal methyl group, -CHs).

A peak around 24 ppm corresponding to the

carbon attached to the thiol group (C1), and a
13C NMR _

series of peaks between 22-34 ppm for the

other aliphatic carbons.

A weak but sharp absorption band around 2550-
FTIR 2600 cm~1! characteristic of the S-H stretch.
Strong C-H stretching bands will be observed

around 2850-2960 cm™1.

A single major peak in the gas chromatogram.
GC-MS The mass spectrum should show a molecular
ion peak (M+) at m/z = 244.5.

Key Applications in Research & Development

The primary application of 1-Pentadecanethiol in research and drug development is its use as
a molecular building block for creating highly ordered Self-Assembled Monolayers (SAMs) on
noble metal surfaces, particularly gold (Au).[1][5]

4.1. Formation of Self-Assembled Monolayers (SAMs)

SAMs are formed by the spontaneous chemisorption of the thiol head groups onto a gold
substrate, resulting in a densely packed, oriented molecular layer.[5][7] The long pentadecyl
chains align due to van der Waals interactions, creating a well-defined, hydrophobic surface.[5]
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Caption: Schematic of 1-Pentadecanethiol molecules forming a SAM on a gold substrate.
4.2. Relevance to Drug Development and Research

o Biocompatible Surfaces: SAMs created from long-chain alkanethiols can passivate surfaces,
reducing non-specific protein adsorption and cell adhesion.[5] This is crucial for developing
implantable devices, biosensors, and in vitro diagnostic platforms where controlling biological
interactions is paramount.

o Electrochemical Biosensors: The insulating but well-defined nature of a 1-Pentadecanethiol
SAM can be used to modify electrodes.[5] These modified surfaces can then be further
functionalized (e.g., with antibodies or enzymes) to create highly specific sensors for
detecting biomarkers.

» Controlling Wettability: The hydrophobic surface created by a 1-Pentadecanethiol SAM can
be used to control fluid behavior in microfluidic devices, which are increasingly used for high-
throughput screening and diagnostics.[5]

o Fundamental Studies: These well-ordered surfaces serve as ideal model systems for
studying fundamental biological and chemical processes, such as protein folding, cell
adhesion, and electron transfer mechanisms.[5]
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Safety and Handling

Proper handling of 1-Pentadecanethiol is essential for laboratory safety. The primary hazards
are associated with its unpleasant odor and potential for skin and eye irritation.[6][8]

e Engineering Controls: Always handle 1-Pentadecanethiol in a well-ventilated chemical fume
hood to avoid inhalation of its strong odor.[8]

e Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3]
o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[8]

o Respiratory Protection: If exposure limits are exceeded, a full-face respirator with an
appropriate cartridge should be used.[8]

o First Aid Measures:

o

Inhalation: Move to fresh air.[6][8]

[¢]

Skin Contact: Wash off immediately with plenty of soap and water.[6][8]

[¢]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[6][8]

o

Ingestion: Rinse mouth with water. Do not induce vomiting.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

Conclusion

1-Pentadecanethiol (CAS No: 25276-70-4) is a versatile chemical tool whose utility is firmly
rooted in its molecular structure. Its ability to form robust, highly ordered self-assembled
monolayers makes it indispensable in surface science, nanotechnology, and various facets of
biomedical research. Understanding its synthesis, properties, and handling is key to leveraging
its full potential in the development of advanced materials and technologies. This guide
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provides the foundational knowledge for researchers to confidently and effectively incorporate
1-Pentadecanethiol into their experimental designs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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